Cas no 16328-56-6 (2-Chloro-5-methanesulfonylaniline Hydrochloride)

• Product Name: 2-Chloro-5-methanesulfonylaniline Hydrochloride
• CAS No: 16328-56-6
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD00087724
• CID: 1342755
• PubChem ID: 1811085
• Update Time: 2025-05-20

2-Chloro-5-methanesulfonylaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-5-(methylsulfonyl)-
• 1-amino-2-chloro-5-methylsulfonylbenzene
• 2-chloro-5-(methylsulfonyl)benzenamine
• CS-0247006
• G22503
• SR-01000036226-1
• 2-chloro-5-methanesulfonyl-aniline
• 2-chloro-5-(methylsulfonyl)aniline
• EN300-35246
• DB-330121
• BS-13657
• Z56858239
• AKOS002662894
• 2-chloro-5-methylsulfonylaniline
• 2-chloro-5-methanesulfonylaniline
• MFCD00087724
• SCHEMBL1370002
• HMS1725E17
• 16328-56-6
• SR-01000036226
• 2-Chloro-5-methanesulfonylaniline Hydrochloride

• MDL： MFCD00087724
• Inchi： 1S/C7H8ClNO2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,9H2,1H3
• InChI Key： JZYXWKXXTIMVOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)S(C)(=O)=O

Computed Properties

• Exact Mass: 204.99654
• Monoisotopic Mass: 204.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Additional information on 2-Chloro-5-methanesulfonylaniline Hydrochloride

Professional Introduction to 2-Chloro-5-methanesulfonylaniline Hydrochloride (CAS No. 16328-56-6)

2-Chloro-5-methanesulfonylaniline Hydrochloride, with the chemical formula C₇H₈ClNO₃S·HCl, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 16328-56-6, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both chloro and methanesulfonyl substituents, makes it a valuable precursor in the development of pharmaceutical agents targeting diverse therapeutic pathways.

The significance of 2-Chloro-5-methanesulfonylaniline Hydrochloride lies in its role as a building block for more complex pharmacophores. The presence of the chloro group at the 2-position and the methanesulfonyl group at the 5-position provides multiple reactive sites for further functionalization, enabling chemists to design molecules with tailored biological activities. This flexibility has made it a popular choice in synthetic organic chemistry, particularly in the preparation of sulfonamide derivatives, which are known for their wide spectrum of biological properties.

In recent years, research has highlighted the potential of 2-Chloro-5-methanesulfonylaniline Hydrochloride in the development of novel therapeutic agents. One notable area of investigation has been its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of 2-Chloro-5-methanesulfonylaniline Hydrochloride, researchers have been able to develop compounds that selectively inhibit specific kinases, thereby offering new treatment strategies.

A groundbreaking study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Chloro-5-methanesulfonylaniline Hydrochloride in generating potent inhibitors of Janus kinases (JAKs). JAKs are involved in inflammatory responses and have been implicated in autoimmune disorders. The research utilized a structure-based approach to modify the 2-Chloro-5-methanesulfonylaniline Hydrochloride scaffold, leading to compounds with improved selectivity and efficacy. This work underscores the importance of this compound as a key intermediate in drug discovery.

The compound's relevance extends beyond kinase inhibition. It has also been explored as a precursor in the synthesis of antiviral agents. The structural features of 2-Chloro-5-methanesulfonylaniline Hydrochloride allow for modifications that can mimic natural viral inhibitors, thereby interfering with viral replication cycles. Preliminary studies have shown promising results in developing inhibitors against RNA viruses, which pose significant challenges due to their rapid mutation rates. The adaptability of 2-Chloro-5-methanesulfonylaniline Hydrochloride makes it a valuable asset in antiviral drug development.

In addition to its applications in oncology and virology, 2-Chloro-5-methanesulfonylaniline Hydrochloride has been investigated for its potential in neurodegenerative disease treatment. Neuroinflammation and oxidative stress are key pathological mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. Researchers have synthesized derivatives of 2-Chloro-5-methanesulfonylaniline Hydrochloride that exhibit neuroprotective properties by modulating inflammatory pathways and scavenging reactive oxygen species. These findings open new avenues for therapeutic intervention.

The synthetic methodologies for preparing 2-Chloro-5-methanesulfonylaniline Hydrochloride have also seen significant advancements. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and scalable production processes. These improvements not only enhance the availability of the compound but also reduce costs, making it more accessible for industrial applications. The optimization of synthetic routes ensures that researchers can focus on downstream applications rather than being constrained by supply limitations.

The safety profile of 2-Chloro-5-methanesulfonylaniline Hydrochloride is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have provided valuable insights into its metabolic pathways and potential side effects, which are essential for safe pharmaceutical development. The compound's well-documented safety data enhances its credibility as a building block for new drugs.

In conclusion, 2-Chloro-5-methanesulfonylaniline Hydrochloride (CAS No. 16328-56-6) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases, including cancer, viral infections, and neurodegenerative disorders. Ongoing research continues to uncover new possibilities for utilizing this compound, reinforcing its importance in modern medicinal chemistry.